2-(2,2-Dimethylpropanamido)propanoic acid
CAS No.: 5872-15-1
Cat. No.: VC8400576
Molecular Formula: C8H15NO3
Molecular Weight: 173.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5872-15-1 |
|---|---|
| Molecular Formula | C8H15NO3 |
| Molecular Weight | 173.21 g/mol |
| IUPAC Name | 2-(2,2-dimethylpropanoylamino)propanoic acid |
| Standard InChI | InChI=1S/C8H15NO3/c1-5(6(10)11)9-7(12)8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11) |
| Standard InChI Key | YZCGBCIVGWGNAU-UHFFFAOYSA-N |
| SMILES | CC(C(=O)O)NC(=O)C(C)(C)C |
| Canonical SMILES | CC(C(=O)O)NC(=O)C(C)(C)C |
Introduction
2-(2,2-Dimethylpropanamido)propanoic acid, with the CAS number 5872-15-1, is a synthetic organic compound that has garnered attention for its potential applications in biochemistry and pharmaceuticals. This compound is characterized by its molecular formula C₈H₁₅NO₃ and a molecular weight of approximately 173.21 g/mol . Its structure includes a propanoic acid backbone linked to a 2,2-dimethylpropanamide moiety, which plays a crucial role in its biological interactions.
Synthesis and Preparation
The synthesis of 2-(2,2-Dimethylpropanamido)propanoic acid typically involves condensation reactions between propanoic acid derivatives and 2,2-dimethylpropanamine. The process may require careful control of reaction conditions to ensure high purity and yield of the final product.
Potential Applications
While specific applications of 2-(2,2-Dimethylpropanamido)propanoic acid are not well-documented, compounds with similar structures have shown promise in various therapeutic areas. For instance, related amide-containing compounds have been explored for their biological activities, including enzyme inhibition and receptor modulation . Further research is needed to determine if 2-(2,2-Dimethylpropanamido)propanoic acid shares these properties.
Comparison with Similar Compounds
2-(2,2-Dimethylpropanamido)propanoic acid can be compared to other compounds that share structural similarities but differ in specific functional groups. For example:
| Compound | Structure Features | Unique Aspects |
|---|---|---|
| 2-(2,2-Dimethylpropanamido)propanoic acid | Amide linkage to propanoic acid | Presence of dimethylpropanamide group |
| 2-(Dimethylamino)propanoic acid | Contains dimethylamino group | Lacks amide modification |
| 3-(Acetyloxy)-2,2-dimethylpropanoic acid | Acetyloxy group present | Does not contain an amide functional group |
These comparisons highlight the unique structural features of 2-(2,2-Dimethylpropanamido)propanoic acid, which may confer distinct biological activities.
Future Research Directions
Future studies should focus on elucidating the biological profile of 2-(2,2-Dimethylpropanamido)propanoic acid, including its interactions with enzymes and receptors. Additionally, exploring its potential therapeutic applications through in vitro and in vivo models will be crucial for determining its efficacy and safety in clinical settings.
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